3-Methyl-5-[[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methyl]-1,2-oxazole

• IUPAC Name: 3-methyl-5-[[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methyl]-1,2-oxazole
• InChI: InChI=1S/C15H20N4O2/c1-12-9-14(21-18-12)10-19-7-3-13(4-8-19)11-20-15-16-5-2-6-17-15/h2,5-6,9,13H,3-4,7-8,10-11H2,1H3
• InChI Key: WCEAODLUIGEUHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CN2CCC(CC2)COC3=NC=CC=N3
• Molecular Formula: C15H20N4O2
• Molecular Weight: 288.34 g/mol

Description

The compound “3-Methyl-5-[[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methyl]-1,2-oxazole” is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a piperidine ring, and an oxazole ring. These functional groups suggest that this compound may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the pyrimidine ring could be formed through a reaction known as the Biginelli reaction. The piperidine ring could be introduced through a reductive amination, and the oxazole ring could be formed through a cyclodehydration reaction.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of multiple rings suggests that it may have a rigid, three-dimensional structure. The exact structure would depend on the specific arrangement of the atoms and the configuration of the chiral centers, if any.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the specific functional groups present in the molecule. For example, the pyrimidine ring might undergo substitution reactions, the piperidine ring might undergo reactions at the nitrogen atom, and the oxazole ring might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would depend on the presence and location of polar functional groups. Its melting and boiling points would depend on the strength of the intermolecular forces.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Given the presence of a pyrimidine ring, it’s possible that it could interact with biological molecules like DNA or RNA.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could include exploring its potential biological activities, optimizing its synthesis, and investigating its mechanism of action.